Ethyl (2S,6R)-2,6-dimethylpiperidine-4-carboxylate

• IUPAC Name: ethyl (2R,6S)-2,6-dimethylpiperidine-4-carboxylate
• InChI: InChI=1S/C10H19NO2/c1-4-13-10(12)9-5-7(2)11-8(3)6-9/h7-9,11H,4-6H2,1-3H3/t7-,8+,9?
• InChI Key: NQGXTWZJBZEJNV-JVHMLUBASA-N
• Canonical SMILES: CCOC(=O)C1CC(NC(C1)C)C
• Isomeric SMILES: CCOC(=O)C1C[C@H](N[C@H](C1)C)C
• Molecular Formula: C10H19NO2
• Molecular Weight: 185.26 g/mol
• CAS No.: 2248184-52-1

Description

Piperidines, which include the compound you’re asking about, are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives has been a subject of interest in recent years. For example, the compound (2S,6R) Ethyl 1,2,6-triphenyl-4-(phenylamino)-1,2,5,6-tetrahydropyridine-3-carboxylate was synthesized by the reaction of benzaldehyde, aniline, and ethylacetoacetate, in the presence of l (−) proline–Fe(III) complex.

Molecular Structure Analysis

While specific structural data for “Ethyl (2S,6R)-2,6-dimethylpiperidine-4-carboxylate” was not found, related compounds such as (2S,6R)-2-ethyl-6-methyloctane-1-peroxol have been analyzed. This molecule contains a total of 36 bond(s), 12 non-H bond(s), 8 rotatable bond(s), and 1 hydroxyl group(s).

Chemical Reactions Analysis

Piperidine derivatives have been involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For example, the compound (2S,6R)-6-(Carboxymethyl)-2-hydroxy-4,4-dimethyl-2-tetradecylmorpholin-4-ium has a molecular formula of C22H44NO4 and an average mass of 386.589 Da.

Mechanism of Action

The mechanism of action of piperidine derivatives in biological systems is complex and depends on the specific derivative and its interactions with biological targets.

Safety and Hazards

Safety data for specific piperidine derivatives such as cis-2,6-Dimethylpiperazine indicate that they can be flammable and cause skin, eye, and respiratory irritation.

Future Directions

Piperidine derivatives continue to be a focus of research due to their importance in drug design. Future directions may include the development of new synthesis methods, exploration of new biological activities, and the design of new drugs based on piperidine derivatives.